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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921

A Comparative Analysis of Beryllium Halides: BeClz, BeBrz, and Belz

This guide provides a comprehensive comparison of beryllium chloride (BeClz), beryllium
bromide (BeBrz), and beryllium iodide (Belz), focusing on their physical properties, molecular
structure, reactivity, and synthesis. The information is intended for researchers, scientists, and
professionals in drug development who may utilize these compounds in various chemical
applications.

Physical and Chemical Properties

Beryllium halides are colorless, hygroscopic solids that exhibit properties distinct from the
halides of other alkaline earth metals.[1][2][3] Due to the high charge density of the beryllium
cation (Be?*), these compounds display significant covalent character.[2][3][4] All three are
noted to be hygroscopic, readily absorbing moisture from the air.[5][6][7]

Quantitative physical data for the three beryllium halides are summarized in the table below for
ease of comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1593921?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Beryllium_chloride
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_iodide
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_iodide
https://assignmentpoint.com/beryllium-iodide/
https://www.webqc.org/compound.php?compound=Beryllium+chloride
https://www.bionity.com/en/encyclopedia/Beryllium_bromide.html
https://www.bionity.com/en/encyclopedia/Beryllium_iodide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Beryllium Chloride Beryllium Bromide Beryllium lodide

Property

(BeCl2) (BeBrz) (Bel2)
Molecular Weight (

79.92[1][5] 168.82[6] 262.82[4][7]
g/mol)

White or yellow Colorless white Colorless needle-like
Appearance

crystals[5][8] crystals[2][6] crystals[4][7]
Density (g/cm?3) 1.90[9] 3.465[2][6] 4.325[4][7]
Melting Point (°C) 399 - 405[5][8] 508[2][6] 480 - 510[4][7]
Boiling Point (°C) 482 - 520[5][8] 520[2][6] 590[4][7]

A key trend observed is the increase in melting and boiling points from BeCl2 to Belz, which can
be attributed to the increasing strength of van der Waals forces with the larger, more
polarizable halogen anions.

Solubility

The solubility of these halides is a critical parameter for their application in various solvents.

Compound Water Organic Solvents
BeCl Soluble (15.1 g/100 mL at Soluble in alcohol, ether,
eClz
20°C)[1][5] benzene, and pyridine.[1][5]

Soluble in ethanol, diethyl
BeBr2 Very soluble[6] ether, and pyridine; insoluble in
benzene.[2][10]

Soluble in ethanol and diethyl
Bel2 Reacts with water[4][7] ether; slightly soluble in CSa.
[31[4]

The general solubility trend for beryllium halides in non-aqueous polar solvents increases with
the size of the halide anion: BeClz < BeBrz < Belz.[11] This is explained by Fajan's rules, where
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the small Be2* cation polarizes the larger anions more effectively, leading to greater covalent
character and better interaction with less polar solvents.[11]

Molecular Structure and Bonding

The bonding in beryllium halides is predominantly covalent, a consequence of the high
electronegativity of beryllium compared to other Group 2 elements.[12] This prevents the
beryllium atom from completely giving up its valence electrons to form a purely ionic bond.

In the gaseous phase, beryllium halides like BeCl2 exist as linear monomers, as predicted by
VSEPR theory.[1][8][13] However, in the solid state, they form polymeric chains where each
beryllium atom is tetrahedrally coordinated.[4][8][12] This polymerization occurs through the
formation of coordinate bonds between the lone pairs on halogen atoms and the electron-
deficient beryllium atoms of adjacent molecules.[8][12] Two polymorphs are known for BeBr:
and Belz, both consisting of tetrahedral Be2* centers connected by bridging halide ligands.[2][3]

[4]
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Caption: Relationship between halogen electronegativity and the covalent character of
beryllium halides.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.gauthmath.com/solution/UQWlWrZpNyP/Bef2-becl2-bebr2-bei2-solubility-order-
https://www.chemguide.co.uk/inorganic/group2/beryllium.html
https://en.wikipedia.org/wiki/Beryllium_chloride
https://studylib.net/doc/10171769/beryllium-chloride
https://allen.in/jee/chemistry/hybridization-of-becl2
https://assignmentpoint.com/beryllium-iodide/
https://studylib.net/doc/10171769/beryllium-chloride
https://www.chemguide.co.uk/inorganic/group2/beryllium.html
https://studylib.net/doc/10171769/beryllium-chloride
https://www.chemguide.co.uk/inorganic/group2/beryllium.html
https://en.wikipedia.org/wiki/Beryllium_bromide
https://en.wikipedia.org/wiki/Beryllium_iodide
https://assignmentpoint.com/beryllium-iodide/
https://www.benchchem.com/product/b1593921?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Lewis Acidity and Reactivity

The beryllium cation (Be2*) possesses one of the highest known charge densities, making it a
very strong Lewis acid.[2][3][4] This property allows beryllium halides to act as effective
catalysts in various organic reactions, most notably Friedel-Crafts reactions where BeClz can
be used.[5][13] They readily form complexes with Lewis bases, such as ethers, where the
Lewis base donates an electron pair to the electron-deficient beryllium center.[1][2][3]

Beryllium Halide as a Lewis Acid
BeXz (Lewis Acid)

:B (Lewis Base)
(Electron Deficient)

(e.g., Ether)

Electron Pair Donation

[X2Be < :B]
(Adduct)

Click to download full resolution via product page
Caption: General reaction of a beryllium halide acting as a Lewis acid with a Lewis base.

All three halides are highly reactive towards water. BeClz dissolves to form the tetrahydrate
[Be(H20)4]Cl2.[1] BeBr:z also dissolves well in water, while Bel: is reported to react violently,
forming hydroiodic acid.[6][7]

Experimental Protocols: Synthesis

A common and direct method for the synthesis of anhydrous beryllium halides involves the
reaction of beryllium metal with the corresponding elemental halogen at elevated temperatures.

General Synthesis Protocol

Objective: To synthesize anhydrous beryllium halide (BeXz, where X = Cl, Br, 1) from elemental
beryllium.

Materials:
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Beryllium metal powder or turnings.

Elemental halogen (Chlorine gas, liquid Bromine, or solid lodine).

High-temperature tube furnace.

Quartz or suitable inert reaction tube.

Inert gas supply (e.g., Argon).

Collection vessel.
Methodology:

o System Setup: A quartz tube is placed within a tube furnace. The beryllium metal is placed in
the center of the tube. An inlet is connected to an inert gas supply and the halogen source,
while the outlet is connected to a cooled collection vessel and appropriate scrubbing traps
for unreacted halogens.

e Purging: The entire system is purged with a dry, inert gas (Argon) to remove air and
moisture, preventing the formation of beryllium oxide.

e Heating: The furnace temperature is gradually raised to the reaction temperature, typically
between 500 °C and 700 °C.[6][7]

e Halogen Introduction: Once the target temperature is reached, the vapor of the respective
halogen is passed over the hot beryllium metal.

o For BeClz, chlorine gas is introduced.
o For BeBrz, bromine vapor is introduced by heating liquid bromine gently.
o For Belz, iodine vapor is introduced by heating solid iodine.

» Reaction: The beryllium metal reacts directly with the halogen gas to form the beryllium
halide (Be + X2 — BeX2).[1][6][7]
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e Collection: The beryllium halide product, which is volatile at these temperatures, sublimes
and is carried by the gas flow to the cooler end of the apparatus where it crystallizes in the
collection vessel.

o Cooling and Isolation: After the reaction is complete, the halogen flow is stopped, and the
system is allowed to cool to room temperature under a continuous flow of inert gas. The
crystalline product is then collected and stored under anhydrous conditions due to its
hygroscopic nature.
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Experimental Workflow for Beryllium Halide Synthesis
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Caption: Generalized workflow for the synthesis of beryllium halides from elemental precursors.
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Safety Considerations

All beryllium compounds are highly toxic and are classified as human carcinogens.[13]
Inhalation or ingestion can lead to chronic beryllium disease (berylliosis), a serious and often
fatal lung condition. All handling of beryllium halides must be performed in a well-ventilated
fume hood or glove box with appropriate personal protective equipment (PPE), including
respiratory protection.

Conclusion

While BeClz, BeBrz, and Belz share fundamental characteristics derived from the unique nature
of the Be2* cation—namely strong covalency, a tendency to form polymeric structures, and
potent Lewis acidity—they exhibit clear trends in their physical properties. Melting point, boiling
point, density, and solubility generally increase with the atomic mass of the halogen. These
differences, driven by anion size and polarizability, are critical for selecting the appropriate
beryllium halide for specific applications in catalysis, materials science, and organic synthesis.
Extreme caution is paramount when handling any of these compounds due to the high toxicity
of beryllium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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